Cas no 824948-48-3 (3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-)

824948-48-3 structure
Product name:3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-
3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-
- 3-(2-chloroethyl)-4-hydroxypent-3-en-2-one
- DTXSID70837709
- 824948-48-3
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- Inchi: InChI=1S/C7H11ClO2/c1-5(9)7(3-4-8)6(2)10/h9H,3-4H2,1-2H3
- InChI Key: WWFRZGJJBXWASV-UHFFFAOYSA-N
- SMILES: CC(=C(CCCl)C(=O)C)O
Computed Properties
- Exact Mass: 162.0447573g/mol
- Monoisotopic Mass: 162.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3Ų
3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy- Related Literature
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Christian R. Samanamu,Elena N. Zamora,Leslie A. Lesikar,Jean-Luc Montchamp,Anne F. Richards CrystEngComm, 2008,10, 1372-1378
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Shuhei Furukawa,Tanya Balandina,Klaus Müllen,Mark Van der Auweraer,Steven De Feyter Nanoscale, 2010,2, 1773-1780
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Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
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Hsin-Chih Yu,Li-Chieh Hsu,Tai-Hsun Chang,Yuan-Yao Li Dalton Trans., 2012,41, 723-726
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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J. T. Zhang,S. Liu,G. L. Pan,G. R. Li,X. P. Gao J. Mater. Chem. A, 2014,2, 1524-1529
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Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
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Kwok-ho Lam RSC Adv., 2016,6, 96743-96751
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